Cas no 103088-69-3 (L-Tryptophan,N-L-lysyl-2-[(2-nitrophenyl)thio]- (9CI))

• Product Name: L-Tryptophan,N-L-lysyl-2-[(2-nitrophenyl)thio]- (9CI)
• CAS No: 103088-69-3
• MF: C₂₃H₂₇N₅O₅S
• MW: 485.555983781815
• CID: 158020
• PubChem ID: 128253
• Update Time: 2025-04-19

L-Tryptophan,N-L-lysyl-2-[(2-nitrophenyl)thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan,N-L-lysyl-2-[(2-nitrophenyl)thio]- (9CI)
• o-nitrophenylsulfenyl-lysyl-tryptophan
• 2-Nitrophenylsulfenyl-lys-trp
• L-lysyl-2-[(2-nitrophenyl)sulfanyl]-L-tryptophan
• Lysyl-2-((10-nitrophenyl)sulfenyl) tryptophan
• Nps-lys-trp
• o-Nitrophenylsulfenyl-lys-trp
• N-(2,6-Diamino-1-hydroxyhexylidene)-2-[(2-nitrophenyl)sulfanyl]tryptophan
• 103088-69-3
• (2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-[2-(2-nitrophenyl)sulfanyl-1H-indol-3-yl]propanoic acid
• DTXSID10908189
• AKOS040753373

• Inchi： 1S/C23H27N5O5S/c24-12-6-5-8-16(25)21(29)26-18(23(30)31)13-15-14-7-1-2-9-17(14)27-22(15)34-20-11-4-3-10-19(20)28(32)33/h1-4,7,9-11,16,18,27H,5-6,8,12-13,24-25H2,(H,26,29)(H,30,31)/t16-,18-/m0/s1
• InChI Key： CHVWOPBJBLZQTR-WMZOPIPTSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])C1=C(C2C=CC=CC=2N1)C[C@@H](C(=O)O)NC([C@H](CCCCN)N)=O

Computed Properties

• Exact Mass: 484.16568
• Monoisotopic Mass: 485.17329015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 205Ų

Experimental Properties

• PSA: 174.47